Cas no 829-20-9 (2',4'-Dimethoxyacetophenone)

2',4'-Dimethoxyacetophenone is a substituted acetophenone derivative characterized by methoxy groups at the 2' and 4' positions of the aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, fragrances, and fine chemicals. Its electron-rich aromatic structure enhances reactivity in electrophilic substitution and condensation reactions, making it valuable for constructing complex molecular frameworks. The methoxy substituents contribute to improved solubility in organic solvents and stability under various reaction conditions. With a well-defined melting point and purity, it is suitable for precise synthetic applications, including asymmetric synthesis and catalyst development. Proper handling and storage are recommended to maintain its integrity.
2',4'-Dimethoxyacetophenone structure
2',4'-Dimethoxyacetophenone structure
Product Name:2',4'-Dimethoxyacetophenone
CAS No:829-20-9
MF:C10H12O3
MW:180.200483322144
MDL:MFCD00008727
CID:40027
PubChem ID:70016
Update Time:2025-05-21

2',4'-Dimethoxyacetophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(2,4-Dimethoxyphenyl)ethanone
    • 2',4'-Dimethoxyacetophenone
    • 2 ,4 -Dimethoxyacetophenone
    • 2,4′-Dimethoxyacetophenone
    • 1-(2,4-Dimethoxyphenyl)ethan-1-one
    • 2,4-Dimethoxyacetophenone
    • Ethanone, 1-(2,4-dimethoxyphenyl)-
    • PEONOL METHYL ETHER
    • VQTDPCRSXHFMOL-UHFFFAOYSA-N
    • Q63395470
    • 1-acetyl-2,4-dimethoxybenzene
    • Acetophenone, 2',4'-dimethoxy-
    • NSC46645
    • PubChem10582
    • 2`,4`-Dimethoxyacetophenone
    • Resacetophenone dimethyl ether
    • 2',4'-dimethoxy-acetophenone
    • VQTDPCRSXHFMOL-UHFFFAOYSA-
    • KS
    • 1-(2,4-Dimethoxyphenyl)ethanone (ACI)
    • Acetophenone, 2,4-dimethoxy- (3CI)
    • Acetophenone, 2′,4′-dimethoxy- (6CI, 7CI, 8CI)
    • 2′,4′-Dimethoxyacetophenone
    • 4-Acetyl-1,3-dimethoxybenzene
    • NSC 46645
    • EN300-16135
    • CS-W021196
    • DTXSID70232073
    • 829-20-9
    • SY015389
    • 2',4'-Dihydroxyacetophenone, dimethyl ether
    • NS00010809
    • D2030
    • STR06915
    • 5ASM4Y5MBX
    • BP-12734
    • SR-05000002414-1
    • SCHEMBL246262
    • F0001-2122
    • 1-(2,4-Dimethoxy-phenyl)-ethanone
    • CHEMBL3039420
    • CCG-214744
    • W-104155
    • FT-0633006
    • InChI=1/C10H12O3/c1-7(11)9-5-4-8(12-2)6-10(9)13-3/h4-6H,1-3H3
    • EINECS 212-587-2
    • Z54850161
    • PS-3811
    • AI3-10505
    • NSC-46645
    • UNII-5ASM4Y5MBX
    • CHEBI:167428
    • AC-2999
    • AC1203
    • MFCD00008727
    • 2',4'-Dimethoxyacetophenone, 97%
    • AM10628
    • SDCCGMLS-0066943.P001
    • AKOS000119028
    • SR-05000002414
    • 2',4'-Dimethoxyacetophenone; 1-(2,4-Dimethoxyphenyl)ethan-1-one
    • DB-019962
    • 2 inverted exclamation mark ,4 inverted exclamation mark -Dimethoxyacetophenone
    • STL301369
    • BBL027722
    • MDL: MFCD00008727
    • Inchi: 1S/C10H12O3/c1-7(11)9-5-4-8(12-2)6-10(9)13-3/h4-6H,1-3H3
    • InChI Key: VQTDPCRSXHFMOL-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C(OC)=CC(OC)=CC=1

Computed Properties

  • Exact Mass: 180.07900
  • Monoisotopic Mass: 180.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.8
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • Color/Form: Yellow crystals.
  • Density: 1.1272 (rough estimate)
  • Melting Point: 39.0 to 42.0 deg-C
  • Boiling Point: 297°C(lit.)
  • Flash Point: Degrees Fahrenheit:>235.4°F
    Degrees Celsius:>113°C
  • Refractive Index: 1.5430 (estimate)
  • PSA: 35.53000
  • LogP: 1.90640
  • Sensitiveness: Light Sensitive
  • FEMA: 3475
  • Solubility: Not determined

2',4'-Dimethoxyacetophenone Security Information

2',4'-Dimethoxyacetophenone Customs Data

  • HS CODE:2914509090
  • Customs Data:

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2',4'-Dimethoxyacetophenone Pricemore >>

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2',4'-Dimethoxyacetophenone Production Method

Production Method 1

Reaction Conditions
1.1 4 h, 393 K
Reference
Synthesis of industrially important aromatic and heterocyclic ketones using hierarchical ZSM-5 and Beta zeolites
Kore, Rajkumar; et al, Applied Catalysis, 2015, 493, 129-141

Production Method 2

Reaction Conditions
1.1 Catalysts: Benzenesulfonic acid, 4-methyl-, indium(3+) salt (3:1) Solvents: Nitromethane ;  2 h, reflux
Reference
Catalysis of the acylation of aromatic derivatives by metallic tosylates
Morizur, Vincent; et al, Tetrahedron, 2015, 71(38), 6813-6817

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone
Reference
Synthesis of acyclic and cyclic phosphonates based on substituted 2-hydroxybenzylic alcohols
Terekhova, N. V.; et al, Russian Chemical Bulletin, 2020, 69(11), 2147-2152

Production Method 4

Reaction Conditions
1.1 Reagents: Acetone ,  Sodium tert-butoxide Catalysts: Stereoisomer of [1,8-bis[bis(1-methylethyl)phosphino-κP]-9,10[1′,2′]-benzenoanth… Solvents: Acetone ;  56 °C; 6 h, 56 °C
Reference
Cyclometalated phosphine-based Ir(III) pincer complex as a catalyst for Oppenauer-type oxidation of alcohols
Levy, Roy; et al, Catalysis Communications, 2009, 11(4), 298-301

Production Method 5

Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Palladium (solid-supported) Solvents: Toluene ;  5 h, 110 °C
Reference
Solid-supported Pd(0): an efficient heterogeneous catalyst for aerobic oxidation of benzyl alcohols into aldehydes and ketones
Bandna; et al, Tetrahedron Letters, 2011, 52(38), 4954-4956

Production Method 6

Reaction Conditions
1.1 Reagents: Water Catalysts: Trifluoromethanesulfonic acid Solvents: Water
Reference
The chemistry of nitrilium salts. Part 1. Acylation of phenols and phenol ethers with nitriles and trifluoromethanesulfonic acid
Booth, Brian L.; et al, Journal of the Chemical Society, 1980, (12), 2894-900

Production Method 7

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ;  rt; 44 h, reflux
Reference
Peptoid Helix Displaying Flavone and Porphyrin: Synthesis and Intramolecular Energy Transfer
Yang, Woojin; et al, Journal of Organic Chemistry, 2020, 85(3), 1392-1400

Production Method 8

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  16 h, rt
Reference
Kolbe-Schmitt type reaction under ambient conditions mediated by an organic base
Sadamitsu, Yuta; et al, Chemical Communications (Cambridge, 2019, 55(66), 9837-9840

Production Method 9

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile
Reference
Facile transformation of N,N-dimethylhydrazones and tosylhydrazones to ketones with dimethyl sulfate and potassium carbonate
Kamal, Ahmed; et al, Synthetic Communications, 1998, 28(21), 3927-3931

Production Method 10

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile
Reference
Facile transformation of N,N-dimethylhydrazones and tosylhydrazones to ketones with dimethyl sulfate and potassium carbonate
Kamal, Ahmed; et al, Synthetic Communications, 1998, 28(21), 3927-3931

Production Method 11

Reaction Conditions
1.1 Solvents: Diethyl ether ,  Tetrahydrofuran ;  1 h, -78 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
A novel synthesis of flavones from 2-methoxybenzoic acids
Lee, Jae In; et al, Bulletin of the Korean Chemical Society, 2005, 26(9), 1461-1463

Production Method 12

Reaction Conditions
1.1 Reagents: N,N-Dibromobenzenesulfonamide Solvents: Carbon tetrachloride ;  30 min, rt
Reference
N,N-dibromobenzenesulfonamide as a reagent for oxidative cleavage of oximes to their parent carbonyl compounds under non-aqueous and aprotic conditions
Tajbakhsh, Mahmood; et al, Journal of Chemical Research, 2004, (2), 141-142

Production Method 13

Reaction Conditions
1.1 -
2.1 Catalysts: Sodium bicarbonate
Reference
The chemistry of nitrilium salts. Part 3. The importance of triazinium salts in Houben-Hoesch reactions catalyzed by trifluoromethanesulfonic acid
Amer, Muhannad I.; et al, Journal of the Chemical Society, 1983, (5), 1075-81

Production Method 14

Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Montmorillonite ((Al1.33-1.67Mg0.33-0.67)(Ca0-1Na0-1)0.33Si4(OH)2O10.xH2O) ;  rt; 12 h, rt
Reference
A facile deprotection of N,N-dimethylhydrazones using montmorillonite KSF as catalyst
Hosseinzadeh, Rahmam; et al, Chemistry: An Indian Journal, 2003, 1(1), 53-56

Production Method 15

Reaction Conditions
1.1 Catalysts: 4′-(4-Hydroxyphenyl)-2,2′:6′,2′′-terpyridine (reaction products with poly{[(hydroxyphenyl)methylene]-methylphosphoro…) ,  Scandium triflate ,  Phosphorodichloridothioic hydrazide, 2-[(4-hydroxyphenyl)methylene]-1-methyl-, h… (terpyridinylphenyl-terminated) Solvents: Acetonitrile ;  15 min, rt
1.2 30 min, heated
Reference
Efficient and recyclable rare earth-based catalysts for Friedel-Crafts acylations under microwave heating: dendrimers show the way
Perrier, Arnaud; et al, Green Chemistry, 2013, 15(8), 2075-2080

Production Method 16

Reaction Conditions
1.1 Catalysts: Benzenemethanaminium, N,N,N-triethyl-, μ-chlorodecachlorodiantimonate(1-) Solvents: Nitromethane ;  20 min, reflux
Reference
Friedel-Crafts acylation reactions using catalytic SbCl5-TEBA complex as an efficient catalyst
Huang, An Ping; et al, Chinese Chemical Letters, 2004, 15(12), 1415-1418

Production Method 17

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  10 min, pH 10, reflux
Reference
Reactions of nitrilium salts with indole and pyrrole and their derivatives in the synthesis of imines, ketones and secondary amines
Giles, Robert G.; et al, Tetrahedron, 2015, 71(39), 7367-7385

Production Method 18

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ;  12 h, 65 °C
Reference
Synthesis of 2',4'-dimethoxychalcone derivatives and evaluation of their antitumor activities against non-small cell lung cancer
Choi, Myeong A.; et al, Yakhak Hoechi, 2016, 60(3), 135-140

Production Method 19

Reaction Conditions
1.1 Reagents: tert-Butyl hydroperoxide Catalysts: Eosin Solvents: Acetonitrile ,  Decane ;  24 h, 25 °C
Reference
Visible light mediated chemo-selective oxidation of benzylic alcohols
Devari, Shekaraiah; et al, Tetrahedron Letters, 2016, 57(30), 3294-3297

Production Method 20

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  0.5 - 2 h, -78 °C
1.2 Reagents: Water ,  Hydrogen ion
Reference
A new route for the synthesis of flavanones from 2-methoxybenzoic acids
Lee, Jae In; et al, Bulletin of the Korean Chemical Society, 2005, 26(12), 2044-2046

Production Method 21

Reaction Conditions
1.1 Reagents: N,N-Dibromobenzenesulfonamide Solvents: Carbon tetrachloride ;  30 min, 20 - 25 °C
Reference
Deoximation with N-Bromosulfonamides
Tajbaksh, M.; et al, Russian Journal of Organic Chemistry (Translation of Zhurnal Organicheskoi Khimii), 2003, 39(7), 1053-1054

Production Method 22

Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: Dichloromethane ;  4 h, rt
Reference
Synthesis of 2,5-dimethoxyethylbenzene
Chen, Guan-fan; et al, Hecheng Huaxue, 2003, 11(5), 443-444

Production Method 23

Reaction Conditions
1.1 Catalysts: 9,10-Dimethylanthracene Solvents: Acetonitrile ;  15 - 20 h
Reference
p-Selective (sp2)-C-H functionalization for an acylation/alkylation reaction using organic photoredox catalysis
Pandey, Ganesh; et al, Chemical Communications (Cambridge, 2017, 53(91), 12337-12340

Production Method 24

Reaction Conditions
1.1 Reagents: Trifluoromethanesulfonic anhydride ,  2-Fluoropyridine Solvents: Dichloromethane ;  -78 °C; 10 min, 0 °C
1.2 0 °C; 0 °C → 40 °C; 1 h, 40 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  rt → reflux; 2 h, reflux; reflux → rt
Reference
Metal-Free Intermolecular Coupling of Arenes with Secondary Amides: Chemoselective Synthesis of Aromatic Ketimines and Ketones, and N-Deacylation of Secondary Amides
Huang, Pei-Qiang; et al, Journal of Organic Chemistry, 2016, 81(19), 9020-9027

Production Method 25

Reaction Conditions
1.1 Solvents: Dichloromethane ;  48 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 7, rt
Reference
Reactions of nitrilium salts with indole and pyrrole and their derivatives in the synthesis of imines, ketones and secondary amines
Giles, Robert G.; et al, Tetrahedron, 2015, 71(39), 7367-7385

Production Method 26

Reaction Conditions
1.1 Solvents: Diethyl ether ,  Methanol
Reference
Action of diazomethane on hydroxy compounds and of diazomethane derivatives on phenanthraquinone
Schonberg, Alexander; et al, Journal of the Chemical Society, 1946, 746, 746-8

Production Method 27

Reaction Conditions
Reference
The synthesis and some reactions of N-methylnitrilium trifluoromethanesulfonate salts
Booth, Brian L.; et al, Journal of the Chemical Society, 1980, (23), 1151-3

Production Method 28

Reaction Conditions
1.1 Reagents: Quinone Catalysts: Palladium trifluoroacetate ,  6-Methyl-2,2′-bipyridine Solvents: Dimethylformamide ;  24 h, rt → 120 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  2 h, rt
Reference
Palladium(II)-Catalyzed Decarboxylative Heck Arylations of Acyclic Electron-Rich Olefins with Internal Selectivity
Fardost, Ashkan; et al, Advanced Synthesis & Catalysis, 2014, 356(4), 870-878

Production Method 29

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethyl sulfoxide ;  3 h, rt → 80 °C
Reference
A mechanistic analysis of trimethylanilinium salt degradation: implications for methylation and cross-coupling applications
Washington, Jack B.; et al, ChemRxiv, 2021, 1, 1-14

2',4'-Dimethoxyacetophenone Raw materials

2',4'-Dimethoxyacetophenone Preparation Products

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Jiangsu Xinsu New Materials Co., Ltd
(CAS:829-20-9)
SFD1492
Purity:99%
Quantity:25KG,200KG,1000KG
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:829-20-9)2,4-二甲氧基苯乙酮
LE1597688
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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